Cas no 2680546-86-3 (2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid)

• Product Name: 2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid
• CAS No: 2680546-86-3
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5645190
• PubChem ID: 165908558
• Update Time: 2025-06-27

2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272147
• 2-acetamido-3-(1,3-oxazol-5-yl)propanoic acid
• 2680546-86-3
• 2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid

• Inchi： 1S/C8H10N2O4/c1-5(11)10-7(8(12)13)2-6-3-9-4-14-6/h3-4,7H,2H2,1H3,(H,10,11)(H,12,13)
• InChI Key： YOCAVSXCUWBPTC-UHFFFAOYSA-N
• SMILES： O1C=NC=C1CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid

Introduction to 2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid (CAS No. 2680546-86-3)

2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680546-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both an amide functional group and an oxazole ring, which endows it with unique chemical and biological properties. The structural motif of this molecule makes it a promising candidate for further exploration in drug discovery and material science applications.

The molecular structure of 2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid consists of a propanoic acid backbone substituted with an acetamide group at the 2-position and a 1,3-oxazole ring at the 3-position. This arrangement creates a molecule with potential bioactivity due to the interplay between the amide and oxazole moieties. The amide group is known to participate in hydrogen bonding, making it a crucial feature in protein-ligand interactions, while the oxazole ring is a heterocyclic scaffold that has been widely studied for its role in various biological processes.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to modulate biological targets effectively. The 1,3-oxazole ring in 2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid is particularly noteworthy because it is a privileged scaffold found in numerous bioactive molecules. Studies have demonstrated that oxazole derivatives can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into 2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid suggests that it may possess similar therapeutic potential.

The acetamide group in the molecule is another key feature that contributes to its chemical diversity. Amides are frequently found in natural products and pharmaceuticals due to their stability and ability to engage in specific interactions with biological targets. The presence of an amide at the 2-position of the propanoic acid chain in 2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid enhances its potential as a building block for more complex molecules. Researchers have utilized similar structural motifs in the design of protease inhibitors, which are critical in treating diseases such as HIV and cancer.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds, including derivatives like 2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid. These methods leverage machine learning algorithms trained on experimental data to predict binding affinities and other pharmacokinetic parameters. Such computational approaches have accelerated the drug discovery process by narrowing down candidates for further experimental validation.

In vitro studies have begun to explore the interactions of 2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid with various biological targets. Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. For instance, researchers have observed potential binding interactions with enzymes involved in metabolic pathways or with receptors implicated in neurological disorders. These findings align with the broader trend of using heterocyclic compounds as scaffolds for drug development.

The synthesis of 2-Acetamido-3-(1,3-oxazol-5-yl)propanoic acid represents another area of interest within synthetic organic chemistry. The construction of complex molecules often requires innovative synthetic strategies that leverage modern techniques such as transition metal catalysis or flow chemistry. The synthesis of this particular compound involves multiple steps, including the formation of the oxazole ring and the introduction of the acetamide functionality. Each step must be carefully optimized to ensure high yield and purity.

One notable aspect of 2-Acetamido-3-(1,3-o xazol -5 -yl )propanoic acid is its versatility as a precursor for further derivatization. By modifying different parts of its structure, chemists can generate libraries of analogs with tailored properties. This approach has been successful in identifying lead compounds for drug development programs. For example, slight modifications around the oxazole ring or the amide group can alter binding affinities or metabolic stability without significantly compromising bioactivity.

The pharmaceutical industry continues to invest heavily in exploring novel molecular entities like 2-Acetamido - 3 - ( 1 , 3 - ox az ol - 5 - yl ) pro pan o ic ac id ( CAS No . 2680546 -86 - 3 ) due to their potential therapeutic value. As our understanding of biological systems grows more sophisticated, so does our ability to design molecules that interact selectively with disease-causing targets. This compound exemplifies how structural complexity can be leveraged to create pharmacologically relevant entities.

In conclusion,2-Acetamido - 3 - ( 1 , 3 - ox az ol - 5 - yl ) pro pan o ic ac id ( CAS No . 2680546 -86 - 3 ) represents an exciting opportunity for further research and development within medicinal chemistry . Its unique structural features make it a valuable candidate for exploring new therapeutic avenues . As research progresses , this compound may contribute significantly to advancements in drug discovery and treatment strategies .